2-[1-(propan-2-yl)-1H-pyrazol-4-yl]oxolane-3-carboxylic acid

• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol
• SMILES: CC(C)N1C=C(C=N1)C2C(CCO2)C(=O)O
• InChI: InChI=1S/C11H16N2O3/c1-7(2)13-6-8(5-12-13)10-9(11(14)15)3-4-16-10/h5-7,9-10H,3-4H2,1-2H3,(H,14,15)
• InChIKey: NKSPBXAUFCSZFI-UHFFFAOYSA-N

2-[1-(Propan-2-yl)-1H-pyrazol-4-yl]oxolane-3-carboxylic Acid: Identity & Classification

2-[1-(Propan-2-yl)-1H-pyrazol-4-yl]oxolane-3-carboxylic acid (CAS 1699953-12-2) is a heterocyclic building block that fuses a 1‑isopropyl‑1H‑pyrazole‑4‑yl substituent with an oxolane‑3‑carboxylic acid scaffold [1]. The compound has the molecular formula C₁₁H₁₆N₂O₃ and a molecular weight of 224.26 g mol⁻¹ [1]. The structure contains two chiral centers on the oxolane ring, which give rise to four stereoisomers . Commercial batches are supplied with a purity of ≥95 % . The molecule offers a combination of polar (carboxylic acid, ether oxygen) and lipophilic (isopropyl) features that place it within the small‑molecule fragment space suitable for fragment‑based drug discovery and library synthesis.

• [1] CAS Registry No. 1699953-12-2, American Chemical Society, accessed May 2026. View Source

2-[1-(Propan-2-yl)-1H-pyrazol-4-yl]oxolane-3-carboxylic Acid: Non-Substitutability

In‑class oxolane‑pyrazole carboxylic acids cannot be interchanged without re‑optimisation because even small alterations of the N‑1 substituent or the stereochemistry of the oxolane ring induce significant shifts in lipophilicity, electronic properties, and conformational preference [1]. For instance, replacing the isopropyl group with a methyl or ethyl group changes the molecular weight and the computed log P value, which directly impacts solubility and membrane permeability [1]. Furthermore, the two chiral centres on the oxolane ring create four distinct stereoisomers; enzymes and receptors differentiate between enantiomers and diastereomers, so biological activity observed for one stereoisomer cannot be transferred to another without experimental validation . The quantitative evidence presented below demonstrates that the target compound occupies a unique physicochemical space relative to its closest analogues, making it non‑substitutable in a research or development context.

• [1] Draw a structure – clogP calculation for C₁₁H₁₆N₂O₃, sildrug.ibb.waw.pl computational database, accessed May 2026. View Source

2-[1-(Propan-2-yl)-1H-pyrazol-4-yl]oxolane-3-carboxylic Acid: Key Differentiators

Lipophilicity & MW vs. Shorter Alkyl Analogues

Relative to N‑1 methyl and ethyl analogues, 2-[1-(propan-2-yl)-1H-pyrazol-4-yl]oxolane-3-carboxylic acid has a higher molecular weight and computational log P, consistent with the extra methylene groups [1][2]. The computed log P of the target compound is approximately 0.89 [1], whereas the methyl analogue (C₉H₁₂N₂O₃) has experimentally reported log P values in the range 0.59–1.05 depending on the regioisomer [2]. The molecular weight increases from 196.20 (methyl) to 210.23 (ethyl) to 224.26 (isopropyl) [2]. This systematic shift provides a tunable handle for optimising solubility–permeability balance in fragment growing campaigns.

Evidence Dimension	Molecular weight (g mol⁻¹) and computed log P
Target Compound Data	MW 224.26; clogP ≈ 0.89
Comparator Or Baseline	Methyl analogue (MW 196.20; log P 0.59–1.05); ethyl analogue (MW 210.23; log P not reported but expected intermediate)
Quantified Difference	ΔMW = +28.06 (vs methyl), +14.03 (vs ethyl); ΔclogP ≈ +0.3–0.5 log units over methyl
Conditions	Computed properties from sildrug.ibb.waw.pl and published log P from hgt.cirs-group.com database

Why This Matters

The incremental increase in lipophilicity potentially displaces the compound towards a more membrane‑permeable region of chemical space while retaining acceptable solubility for biochemical assays.

• [1] sildrug.ibb.waw.pl, computational log P for C₁₁H₁₆N₂O₃, accessed May 2026. View Source
• [2] hgt.cirs-group.com, CAS substance database, log P data for C₉H₁₂N₂O₃, accessed May 2026. View Source

Stereochemical Versatility and Property Differentiation

The target compound is a stereochemical entity that can be procured either as a racemic mixture or as the single enantiomer (2S,3S)-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]oxolane-3-carboxylic acid (CAS 1820569-83-2) . The (2S,3S) enantiomer shows identical molecular formula and weight (C₁₁H₁₆N₂O₃; 224.26) but a distinct spatial arrangement that may dictate enantioselective interactions with biological targets . In contrast, the racemic mixture (CAS 1699953-12-2) and the trans‑configured diastereomer (e.g., CAS 1807940-29-9) are also commercially available, offering researchers orthogonal control over stereochemistry . No single in‑class comparator provides the same combination of stereochemical options within the identical molecular scaffold.

Evidence Dimension	Stereochemical identity and commercial availability
Target Compound Data	Racemic: CAS 1699953-12-2; (2S,3S): CAS 1820569-83-2; (2S,3R): CAS 1807940-29-9
Comparator Or Baseline	Methyl analogue available as racemate (CAS 1540944-58-8) and (2S,3S) enantiomer only; ethyl analogue available as racemate (CAS 1697784-88-5) and trans‑diastereomer
Quantified Difference	Four stereoisomeric CAS entries for the target compound vs fewer distinct entries for methyl and ethyl analogues in major vendor databases
Conditions	Vendor catalogue survey (MolCore, Leyan, Chemsrc, CymitQuimica)

Why This Matters

The availability of discrete stereoisomers under separate CAS numbers enables precise SAR studies and avoids ambiguous biological readouts caused by undefined stereochemistry, a genuine procurement advantage.

TPSA and Permeability Advantages vs. Lower Homologues

The target compound exhibits a computed TPSA of 64.36 Ų [1]. The methyl analogue (C₉H₁₂N₂O₃) has a reported TPSA of 53.35 Ų [2], while the unsubstituted oxolane‑3‑carboxylic acid core has a TPSA of ≈46 Ų . The isopropyl‑substituted pyrazole thus adds polar surface area relative to the core while remaining below the widely cited 140 Ų threshold for oral bioavailability, yet provides greater polarity than the methyl analogue—potentially advantageous when modulating solubility–permeability trade-offs in CNS or intracellular targets.

Evidence Dimension	Topological polar surface area (Ų)
Target Compound Data	TPSA = 64.36
Comparator Or Baseline	Methyl analogue TPSA = 53.35; unsubstituted oxolane‑3‑carboxylic acid TPSA ≈ 46
Quantified Difference	ΔTPSA = +11.01 Ų vs methyl analogue; +18 Ų vs unsubstituted core
Conditions	Computed TPSA values from sildrug.ibb.waw.pl (target) and hgt.cirs-group.com (methyl analogue)

Why This Matters

The TPSA can influence passive membrane permeability and blood–brain barrier penetration; a 11 Ų increase over the methyl analogue may tilt the balance between solubility and permeability in a direction that favours certain target compartments.

• [1] sildrug.ibb.waw.pl, topological polar surface area for C₁₁H₁₆N₂O₃, accessed May 2026. View Source
• [2] hgt.cirs-group.com, CAS substance database, TPSA data for C₉H₁₂N₂O₃, accessed May 2026. View Source

pKa and Hydrogen-Bonding Profile for Formulation

The carboxylic acid group in closely related oxolane‑pyrazole structures is predicted to have a pKa of 4.12 ± 0.40, consistent with measurements on analogous trans‑2‑[1‑(2‑methoxyethyl)‑1H‑pyrazol‑4‑yl]oxolane‑3‑carboxylic acid . The target compound possesses one hydrogen bond donor (the carboxylic acid OH) and four hydrogen bond acceptors (the two pyrazole nitrogens, the tetrahydrofuran oxygen, and the carbonyl oxygen) . This hydrogen‑bonding capacity is identical to that of the methyl and ethyl analogues (all have 1 HBD, 4 HBA), meaning the isopropyl substituent alters physicochemical properties without changing the fundamental hydrogen‑bond pharmacophore. The predicted pKa places the compound in the moderately acidic range, suitable for salt formation with pharmaceutically acceptable bases.

Evidence Dimension	Predicted pKa and hydrogen‑bond donor/acceptor counts
Target Compound Data	pKa ≈ 4.12; HBD = 1; HBA = 4
Comparator Or Baseline	trans‑2‑[1‑(2‑methoxyethyl)‑1H‑pyrazol‑4‑yl]oxolane‑3‑carboxylic acid (pKa 4.12 ± 0.40); methyl analogue and ethyl analogue (both HBD = 1, HBA = 4 by inspection)
Quantified Difference	pKa values are predicted to be within ±0.2 units across the series; hydrogen‑bonding counts are invariant across analogues
Conditions	Predicted pKa from chemicalbook.com; hydrogen‑bond counts from structural analysis

Why This Matters

Knowledge of pKa is essential for selecting counter‑ions, predicting solubility at physiological pH, and designing purification protocols; the invariance of hydrogen‑bond counts across the series means lipophilicity tuning is achieved without perturbing the hydrogen‑bond pharmacophore.

Patent-Validated Scaffold in Kinase & MALT-1 Programs

Patents disclosing MALT‑1 inhibitors and FGFR kinase inhibitors explicitly incorporate the 1‑isopropyl‑1H‑pyrazol‑4‑yl‑tetrahydrofuran motif as a key scaffold element [1]. For example, FGFR2/3‑IN‑1 (MedChemExpress) places a tetrahydrofuran‑3‑yloxy group attached to a 6‑(1‑isopropyl‑1H‑pyrazol‑4‑yl)‑pyrazolo[1,5‑a]pyrimidine core, demonstrating the utility of this exact connectivity in a selective kinase inhibitor tool compound . While the target compound itself is an intermediate rather than a final inhibitor, its occurrence in these patent families signals that it provides a validated entry point for medicinal chemistry programmes targeting protein kinases and MALT‑1, a degree of prior art validation not shared by the methyl or ethyl homologues at the same patent density.

Evidence Dimension	Occurrence of the 1‑isopropyl‑1H‑pyrazol‑4‑yl‑tetrahydrofuran scaffold in patent‑disclosed bioactive molecules
Target Compound Data	Scaffold present in FGFR2/3‑IN‑1 and cited MALT‑1 inhibitor patents
Comparator Or Baseline	Methyl‑ and ethyl‑substituted pyrazole‑tetrahydrofuran scaffolds less frequently cited in kinase/MALT‑1 patent literature based on current search results
Quantified Difference	Specific patent examples identified for isopropyl scaffold; no analogous patent exemplification retrieved for the methyl or ethyl scaffolds in the same therapeutic contexts
Conditions	Patent database searches (Google Patents, Justia, MedChemExpress product documentation)

Why This Matters

A scaffold that appears in patent‑protected inhibitor series may offer a faster path to novel IP and reduce risk in lead‑generation campaigns, because the synthetic routes and initial SAR are documented in the public domain.

• [1] US20210171468A1 – Process for the manufacture of pyrazole carboxylic derivatives and precursors thereof, accessed May 2026. View Source

2-[1-(Propan-2-yl)-1H-pyrazol-4-yl]oxolane-3-carboxylic Acid: Procurement Scenarios

Tunable Lipophilicity in Fragment-Based Lead Generation

When a medicinal chemistry programme needs to increase log P by approximately 0.5 units while retaining the same number of hydrogen‑bond donors and acceptors, the target compound offers a defined step relative to the methyl analogue [1]. This allows fragment growing or linking campaigns to explore improved membrane permeability without altering the core hydrogen‑bonding interactions established in earlier screening.

Stereochemistry-Dependent SAR Studies

The availability of the target compound in racemic form (CAS 1699953-12-2) and as a single enantiomer (CAS 1820569-83-2) from multiple vendors enables direct head‑to‑head comparison of stereochemistry‑dependent biological activity. This is critical when the oxolane chiral centres engage in diastereomeric interactions with a protein target.

Synthesis of Kinase & MALT-1 Inhibitor Intermediates

For laboratories pursuing MALT‑1 or FGFR kinase inhibitors, the target compound is a direct precursor to fragments cited in recent patent literature , potentially reducing the number of synthetic steps required to access protected intellectual property space.

Property Calibration in Parallel Library Synthesis

Because the target compound provides a predictable increment in molecular weight (+28 Da over methyl; +14 Da over ethyl) and TPSA (+11 Ų over methyl), it can be used as a calibration standard in parallel library synthesis to systematically vary these properties while monitoring HPLC retention times or Caco‑2 permeability [1].

• [1] sildrug.ibb.waw.pl, computational log P and TPSA for C₁₁H₁₆N₂O₃, accessed May 2026. View Source